Cas no 763119-57-9 (3-(3-CHLORO-4-FLUOROANILINO)-1-(3,4-DIMETHOXYPHENYL)-1-PROPANONE)

• Product Name: 3-(3-CHLORO-4-FLUOROANILINO)-1-(3,4-DIMETHOXYPHENYL)-1-PROPANONE
• CAS No: 763119-57-9
• MF: C₁₇H₁₇ClFNO₃
• MW: 337.773187398911
• CID: 3030148
• Update Time: 2025-06-08

3-(3-CHLORO-4-FLUOROANILINO)-1-(3,4-DIMETHOXYPHENYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-4-FLUOROANILINO)-1-(3,4-DIMETHOXYPHENYL)-1-PROPANONE
• SALOR-INT L450413-1EA
• 1-Propanone, 3-[(3-chloro-4-fluorophenyl)amino]-1-(3,4-dimethoxyphenyl)-

• Inchi： 1S/C17H17ClFNO3/c1-22-16-6-3-11(9-17(16)23-2)15(21)7-8-20-12-4-5-14(19)13(18)10-12/h3-6,9-10,20H,7-8H2,1-2H3
• InChI Key： IVIHVSFMSLUDAS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(=O)CCNC1=CC=C(F)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(3-CHLORO-4-FLUOROANILINO)-1-(3,4-DIMETHOXYPHENYL)-1-PROPANONE

Introduction to 3-(3-CHLORO-4-FLUOROANILINO)-1-(3,4-DIMETHOXYPHENYL)-1-PROPANONE (CAS No. 763119-57-9)

3-(3-Chloro-4-fluoroanilino)-1-(3,4-dimethoxyphenyl)-1-propanone (CAS No. 763119-57-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro and fluoro-substituted anilino group and a dimethoxyphenyl moiety. These structural features contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical formula of 3-(3-chloro-4-fluoroanilino)-1-(3,4-dimethoxyphenyl)-1-propanone is C₁₈H₁₈ClFNO₃, and it has a molecular weight of 356.80 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its physical and chemical properties make it suitable for various experimental protocols in both academic and industrial settings.

In recent years, 3-(3-chloro-4-fluoroanilino)-1-(3,4-dimethoxyphenyl)-1-propanone has been the subject of extensive research due to its potential as a lead compound for drug development. Studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to its ability to modulate key signaling pathways involved in disease progression.

Anti-inflammatory Activity: One of the most promising aspects of 3-(3-chloro-4-fluoroanilino)-1-(3,4-dimethoxyphenyl)-1-propanone is its anti-inflammatory potential. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Activity: Research has also highlighted the anti-cancer properties of 3-(3-chloro-4-fluoroanilino)-1-(3,4-dimethoxyphenyl)-1-propanone. Preclinical studies have shown that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of cell proliferation and the induction of cell cycle arrest at the G2/M phase. Additionally, the compound has been found to sensitize cancer cells to chemotherapeutic agents, enhancing their effectiveness.

Neuroprotective Effects: Another area of interest is the neuroprotective potential of 3-(3-chloro-4-fluoroanilino)-1-(3,4-dimethoxyphenyl)-1-propanone. Studies have shown that it can protect neurons from oxidative stress and prevent neurodegeneration in animal models of Parkinson's disease and Alzheimer's disease. The neuroprotective effects are thought to be mediated by its ability to modulate oxidative stress pathways and reduce inflammation in the brain.

The pharmacokinetic properties of 3-(3-chloro-4-fluoroanilino)-1-(3,4-dimethoxyphenyl)-1-propanone have also been investigated to assess its suitability for clinical use. Preclinical studies have demonstrated that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life that allows for once-daily dosing in animal models.

To further evaluate its therapeutic potential, several clinical trials are currently underway to assess the safety and efficacy of 3-(3-chloro-4-fluoroanilino)-1-(3,4-dimethoxyphenyl)-1-propanone. These trials are focusing on various indications, including inflammatory diseases, cancer, and neurodegenerative disorders. Early results from these trials are promising and suggest that the compound could become a valuable addition to the therapeutic arsenal for these conditions.

In conclusion, 3-(3-chloro-4-fluoroanilino)-1-(3,4-dimethoxyphenyl)-1-propanone (CAS No. 763119-57-9) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure confers multiple biological activities that make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent in various disease states.